Cas no 866728-99-6 (2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• CAS No: 866728-99-6
• MF: C₂₅H₂₁FN₂O₆S
• MW: 496.507448911667
• CID: 6612311
• PubChem ID: 2136939
• Update Time: 2025-10-05

2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide
• F1604-0582
• 866728-99-6
• 2-[3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-phenylacetamide
• AKOS001820969
• 2-[3-(4-fluorophenyl)sulfonyl-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-phenylacetamide
• 2-(3-((4-fluorophenyl)sulfonyl)-6,7-dimethoxy-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide

• Inchi： 1S/C25H21FN2O6S/c1-33-21-12-19-20(13-22(21)34-2)28(15-24(29)27-17-6-4-3-5-7-17)14-23(25(19)30)35(31,32)18-10-8-16(26)9-11-18/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： XGIVRNKNUHSBAL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C(C2C=C(C(=CC=2N(CC(NC2C=CC=CC=2)=O)C=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 496.11043573g/mol
• Monoisotopic Mass: 496.11043573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide

Comprehensive Overview of 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866728-99-6)

The compound 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide (CAS No. 866728-99-6) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a 4-fluorobenzenesulfonyl group and a dihydroquinolin core, makes it a subject of interest for researchers exploring novel therapeutic agents. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities, including enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in drug development, particularly for targeting kinase pathways and inflammatory mediators. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize such molecules for specific applications, such as cancer therapy or neurodegenerative disease treatment.

The 6,7-dimethoxy substitution in the quinolin ring of this compound is noteworthy, as methoxy groups often contribute to improved binding affinity and selectivity in drug-receptor interactions. Additionally, the N-phenylacetamide moiety introduces a versatile pharmacophore, enabling further derivatization for tailored biological effects. These features align with current trends in precision medicine, where molecular customization is key to addressing unmet medical needs.

From a synthetic chemistry perspective, CAS No. 866728-99-6 presents challenges and opportunities. Its preparation typically involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are areas of active research in green chemistry and catalysis. Innovations in these methodologies are often driven by the need for more sustainable and cost-effective production processes, a topic highly relevant to the pharmaceutical industry today.

Analytical characterization of 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools are essential for confirming structural integrity and purity, which are critical for regulatory compliance and reproducibility in research. The compound's physicochemical properties, including solubility and stability, are also areas of investigation, as they directly impact formulation development.

In the context of drug discovery, this molecule's potential as a lead compound is being explored in virtual screening and in silico modeling studies. Computational approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, help predict its interactions with biological targets. These methods are increasingly important in reducing the time and cost associated with traditional drug development pipelines.

The growing interest in personalized therapeutics and targeted drug delivery systems has further highlighted the relevance of compounds like CAS No. 866728-99-6. Its modular structure allows for conjugation with nanocarriers or biomarkers, enabling innovative approaches to theranostics—a field combining therapy and diagnostics. This aligns with the broader shift toward patient-centric healthcare solutions.

As research continues, 2-3-(4-fluorobenzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-phenylacetamide may find applications beyond pharmaceuticals. Its unique chemical properties could be leveraged in material science, such as the development of organic semiconductors or sensors. The versatility of such heterocyclic compounds underscores their importance in interdisciplinary scientific advancements.

In summary, CAS No. 866728-99-6 represents a compelling case study in modern chemical research. Its structural complexity, combined with potential therapeutic and technological applications, makes it a valuable subject for ongoing investigation. As the scientific community continues to explore its properties and derivatives, this compound may contribute to breakthroughs in biomedicine and advanced materials.